Cas no 1421584-77-1 (3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea)

• Product Name: 3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea
• CAS No: 1421584-77-1
• MF: C₁₈H₂₂N₄OS
• MW: 342.458482265472
• CID: 6104161
• PubChem ID: 71780321
• Update Time: 2025-10-28

3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea
• 1-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-3-thiophen-2-ylurea
• 1421584-77-1
• F5476-0637
• 1-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-3-(thiophen-2-yl)urea
• VU0644110-1
• AKOS024509646
• 3-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)urea

• Inchi： 1S/C18H22N4OS/c1-21(2)16(11-19-18(23)20-17-9-6-10-24-17)14-12-22(3)15-8-5-4-7-13(14)15/h4-10,12,16H,11H2,1-3H3,(H2,19,20,23)
• InChI Key： HDQWWDOQECHXID-UHFFFAOYSA-N
• SMILES： N(CC(N(C)C)C1C2=C(N(C)C=1)C=CC=C2)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 342.15143251g/mol
• Monoisotopic Mass: 342.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea

3-2-(Dimethylamino)-2-(1-Methyl-1H-Indol-3-Yl)Ethyl-1-(Thiophen-2-Yl)Urea: A Comprehensive Overview

The compound 3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea (CAS No. 1421584-77-1) is a structurally complex organic molecule with significant potential in various fields, including pharmacology and materials science. This compound is characterized by its unique combination of functional groups, including a dimethylamino group, an indole moiety, and a thiophene ring, all connected through a urea linkage. The presence of these groups contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The indole ring, a common structural motif in many bioactive compounds, plays a crucial role in molecular recognition and binding. Similarly, the thiophene group is known for its aromaticity and ability to participate in π–π interactions, making it a valuable component in designing molecules with specific pharmacokinetic profiles.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The dimethylamino group enhances the molecule's ability to interact with the active site of kinases, potentially leading to therapeutic applications. Recent research has demonstrated that similar compounds have shown promising results in inhibiting key oncogenic kinases, such as Aurora kinases and Src family kinases.

In addition to its pharmacological applications, this compound also exhibits interesting electronic properties due to the conjugation between the indole, thiophene, and urea groups. These properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The conjugated system allows for efficient charge transport, which is essential for these applications. Furthermore, the molecule's stability under thermal and oxidative conditions makes it suitable for long-term device operation.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the urea linkage through nucleophilic acyl substitution and the introduction of the indole and thiophene moieties via coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway. However, further research is required to fully understand its environmental impact and to develop strategies for minimizing any potential risks.

In conclusion, 3-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl-1-(thiophen-2-yl)urea represents a versatile molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique combination of functional groups and reactivity makes it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.